1-Benzyl-3-(trifluoromethyl)pyrrolidin-3-ol
Overview
Description
“1-Benzyl-3-(trifluoromethyl)pyrrolidin-3-ol” is a chemical compound with the molecular formula C12H14F3NO . It is a member of the pyrrolidine class of compounds, which are five-membered nitrogen heterocycles .
Molecular Structure Analysis
The molecular structure of “1-Benzyl-3-(trifluoromethyl)pyrrolidin-3-ol” includes a benzyl group and a trifluoromethyl group attached to a pyrrolidin-3-ol core . The trifluoromethyl group contributes to the molecule’s polarity and can influence its interactions with other molecules.Scientific Research Applications
Synthesis of Bioactive Molecules : (3R,4R)-4-(Hydroxymethyl)pyrrolidin-3-ol, a derivative of 1-Benzyl-3-(trifluoromethyl)pyrrolidin-3-ol, is a valuable intermediate for synthesizing various bioactive molecules. It has been synthesized efficiently through a 1,3-dipolar cycloaddition reaction and subsequent reduction and hydrogenation processes (Kotian et al., 2005).
Regio- and Stereoselectivity in Cycloadditions : The trifluoromethylated azomethine ylide, closely related to 1-Benzyl-3-(trifluoromethyl)pyrrolidin-3-ol, exhibits high regioselectivity when cycloadded with monosubstituted olefins. This selectivity is crucial for synthesizing 3-substituted pyrrolidines, a process integral to medicinal chemistry (Tanaka et al., 1994).
Synthesis of Highly Substituted 2(1H)-Pyridones : The synthesis of 1-(Benzenesulfonyl-diazoacetyl)-pyrrolidin-2-one involves the use of a compound closely related to 1-Benzyl-3-(trifluoromethyl)pyrrolidin-3-ol. This is part of a process to create isomünchnone dipoles, which are then used to produce 3-hydroxy-2(1H)-pyridones, indicating its importance in complex chemical syntheses (Padwa et al., 1999).
Development of Electroluminescent Materials : Star-shaped pyrrole-fused tetrathiafulvalene oligomers, synthesized via reactions involving derivatives of 1-Benzyl-3-(trifluoromethyl)pyrrolidin-3-ol, have been studied for their redox, self-assembling, and conductive properties, indicating potential applications in materials science, particularly in electroluminescence (Takase et al., 2011).
Anticancer Applications : A novel trifluoromethyl 2-phosphonopyrrole analogue, structurally related to 1-Benzyl-3-(trifluoromethyl)pyrrolidin-3-ol, demonstrated significant anticancer activity in human lung and breast cancer cells, indicating the potential of such compounds in drug design and cancer treatment (Olszewska et al., 2020).
properties
IUPAC Name |
1-benzyl-3-(trifluoromethyl)pyrrolidin-3-ol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14F3NO/c13-12(14,15)11(17)6-7-16(9-11)8-10-4-2-1-3-5-10/h1-5,17H,6-9H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YVSFZFJTNXEQJG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1(C(F)(F)F)O)CC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14F3NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50677468 |
Source
|
| Record name | 1-Benzyl-3-(trifluoromethyl)pyrrolidin-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50677468 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Benzyl-3-(trifluoromethyl)pyrrolidin-3-ol | |
CAS RN |
1211580-89-0 |
Source
|
| Record name | 1-Benzyl-3-(trifluoromethyl)pyrrolidin-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50677468 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2,6-dichloro-N'-[6-(trifluoromethyl)pyridine-3-carbonyl]benzohydrazide](/img/structure/B3059659.png)
![N'-[2,6-bis(trifluoromethyl)pyridine-4-carbonyl]benzohydrazide](/img/structure/B3059660.png)
![methyl 1-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl}-1H-1,2,4-triazole-3-carboxylate](/img/structure/B3059662.png)
![N'-(4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}benzenesulfonyl)-2,6-bis(trifluoromethyl)pyridine-4-carbohydrazide](/img/structure/B3059663.png)